rac Carbovir Diphosphate Triammonium Salt
Description
“rac Carbovir Diphosphate Triammonium Salt” is a phosphorylated metabolite of the antiretroviral agent Carbovir . It falls under the category of Carbohydrates, Nucleosides & Nucleotides . The CAS Registry number for this compound is 144606-03-1 .
Molecular Structure Analysis
The molecular formula of “rac Carbovir Diphosphate Triammonium Salt” is C11H15N5O8P2 . It contains a total of 41 atoms, including 15 Hydrogen atoms, 11 Carbon atoms, 5 Nitrogen atoms, 8 Oxygen atoms, and 2 Phosphorous atoms . The molecule contains 43 bonds in total, including 28 non-H bonds, 10 multiple bonds, 6 rotatable bonds, 5 double bonds, 5 aromatic bonds, 2 five-membered rings, 1 six-membered ring, and 1 nine-membered ring .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac Carbovir Diphosphate Triammonium Salt involves the conversion of Carbovir to its diphosphate form, followed by the reaction of the diphosphate with ammonium ions to form the triammonium salt.", "Starting Materials": [ "Carbovir", "Phosphoric acid", "Ammonium hydroxide" ], "Reaction": [ "Carbovir is reacted with phosphoric acid to form Carbovir monophosphate", "Carbovir monophosphate is then reacted with additional phosphoric acid and ATP to form Carbovir diphosphate", "The Carbovir diphosphate is then reacted with ammonium hydroxide to form the rac Carbovir Diphosphate Triammonium Salt" ] } | |
CAS RN |
144606-03-1 |
Product Name |
rac Carbovir Diphosphate Triammonium Salt |
Molecular Formula |
C18H14N4S |
Molecular Weight |
318.398 |
IUPAC Name |
4-(3-methylphenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine |
InChI |
InChI=1S/C18H14N4S/c1-11-4-2-5-12(10-11)16-17(23-18(19)22-16)15-8-7-13-14(21-15)6-3-9-20-13/h2-10H,1H3,(H2,19,22) |
InChI Key |
DKLCXLVLUXDLJI-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=C(SC(=N2)N)C3=NC4=C(C=C3)N=CC=C4 |
synonyms |
Diphosphoric Acid rel-Mono[[(1R,4S)-4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-cyclopenten-1-yl]methyl] Ester Triammonium Salt; Diphosphoric Acid cis-(±)-[4-(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-cyclopenten-1-yl]methyl Ester Triammonium Salt |
Origin of Product |
United States |
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